Cas no 1546836-28-5 (4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

4-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrazole-pyrrolidinone scaffold, which is of significant interest in medicinal and synthetic chemistry. Its structural motif combines a tert-butyl-substituted pyrazole ring with a pyrrolidin-2-one moiety, offering versatility as a building block for pharmaceutical intermediates. The tert-butyl group enhances steric and electronic properties, while the pyrrolidinone ring provides a polar, hydrogen-bond-accepting functionality. This compound is particularly valuable in drug discovery for its potential as a precursor in the synthesis of bioactive molecules targeting neurological or inflammatory pathways. Its well-defined structure and synthetic accessibility make it a reliable choice for research applications requiring precise molecular modifications.
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one structure
1546836-28-5 structure
Product Name:4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
CAS No:1546836-28-5
MF:C12H19N3O
MW:221.298762559891
CID:6430993
PubChem ID:83094902
Update Time:2025-06-07

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
    • EN300-1852132
    • 1546836-28-5
    • AKOS021416279
    • Inchi: 1S/C12H19N3O/c1-12(2,3)11-9(7-15(4)14-11)8-5-10(16)13-6-8/h7-8H,5-6H2,1-4H3,(H,13,16)
    • InChI Key: JMGMGVUPZGMXGR-UHFFFAOYSA-N
    • SMILES: O=C1CC(CN1)C1=CN(C)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 221.152812238g/mol
  • Monoisotopic Mass: 221.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.9Ų

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1852132-0.05g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
0.05g
$707.0 2023-09-19
Enamine
EN300-1852132-0.1g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
0.1g
$741.0 2023-09-19
Enamine
EN300-1852132-0.25g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
0.25g
$774.0 2023-09-19
Enamine
EN300-1852132-0.5g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
0.5g
$809.0 2023-09-19
Enamine
EN300-1852132-1.0g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
1g
$1429.0 2023-06-01
Enamine
EN300-1852132-2.5g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
2.5g
$1650.0 2023-09-19
Enamine
EN300-1852132-5.0g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
5g
$4143.0 2023-06-01
Enamine
EN300-1852132-10.0g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
10g
$6144.0 2023-06-01
Enamine
EN300-1852132-1g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
1g
$842.0 2023-09-19
Enamine
EN300-1852132-5g
4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
1546836-28-5
5g
$2443.0 2023-09-19

Additional information on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Introduction to 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 1546836-28-5)

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic molecule, characterized by its pyrazole and pyrrolidinone moieties, represents a promising scaffold for the development of novel bioactive agents. The compound’s molecular structure, featuring a 3-tert-butyl-1-methyl-1H-pyrazol-4-yl substituent, contributes to its distinctive chemical properties and potential pharmacological applications.

The synthesis of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one involves a series of well-defined chemical transformations, typically starting from commercially available precursors. The introduction of the pyrrolidinone ring into the pyrazole core enhances the compound’s versatility, allowing for further functionalization and derivatization. This structural motif is particularly relevant in medicinal chemistry due to its ability to interact with biological targets in a manner that can modulate physiological processes.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, facilitating the identification of potential drug candidates with optimized pharmacokinetic profiles. The tert-butyl and methyl substituents on the pyrazole ring not only influence the compound’s solubility and metabolic stability but also contribute to its binding affinity for specific biological receptors. Such structural features are critical in designing molecules that exhibit high selectivity and low toxicity.

In the context of contemporary drug discovery, 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one has been explored for its potential therapeutic effects in various disease models. Studies have indicated that derivatives of this compound may exhibit anti-inflammatory, analgesic, and even anticancer properties. The pyrrolidinone moiety, in particular, has been associated with enhanced bioavailability and improved cell membrane permeability, making it an attractive component for drug design.

The role of 3-substituted pyrazoles in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their ability to modulate enzyme activity and receptor binding. In particular, the presence of a tert-butyl group at the 3-position of the pyrazole ring has been shown to enhance metabolic stability while maintaining strong binding interactions with biological targets. This balance is crucial for developing drugs that are both effective and durable in vivo.

Furthermore, the incorporation of a methyl group at the 1-position of the pyrazole ring adds another layer of complexity to the compound’s pharmacophore. This substitution can influence electronic properties, affecting how the molecule interacts with biological systems. Such fine-tuning of structural features is essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Current research efforts are focused on leveraging synthetic methodologies to generate libraries of analogs based on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-ylyl)pyrrolidinone. High-throughput screening techniques combined with machine learning algorithms are being employed to rapidly identify lead compounds with desirable pharmacological profiles. These approaches not only accelerate the drug discovery process but also allow for more targeted development strategies.

The pyrrolidinone core is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Its ability to adopt multiple conformations makes it an excellent scaffold for designing molecules that can interact with complex biological pathways. By modifying substituents around this core structure, researchers can fine-tune interactions with enzymes and receptors, leading to more effective therapeutic agents.

One of the most compelling aspects of 4-(3-tert-butyl-l-methyl-lH-pyrazol-l-lle)-l-pyrrolidinone is its potential as a starting point for further derivatization. Researchers have demonstrated that introducing additional functional groups into this framework can lead to compounds with enhanced potency or altered mechanisms of action. This flexibility makes it an invaluable tool in medicinal chemistry laboratories worldwide.

The future prospects for this compound are promising, with ongoing studies exploring its role in treating neurological disorders, autoimmune diseases, and even viral infections. The ability to modify its structure while retaining key pharmacological properties opens up numerous possibilities for developing new treatments against a wide range of conditions.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.